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Introduction

Entrectinib, sold under the brand name Rozlytrek, is a potent and selective tyrosine kinase

inhibitor (TKI) used in targeted cancer therapy.[1] It is designed to target and inhibit key

proteins involved in the growth and proliferation of cancer cells.[2] Specifically, Entrectinib is an

ATP-competitive inhibitor of Tropomyosin Receptor Kinases (TRK) A, B, and C, as well as

ROS1 and Anaplastic Lymphoma Kinase (ALK).[3][4] These kinases, when constitutively

activated due to genetic alterations like gene fusions, can drive oncogenic signaling, leading to

uncontrolled cell proliferation and tumor growth.[2][5] Entrectinib's efficacy is particularly noted

in patients with NTRK fusion-positive solid tumors and ROS1-positive non-small cell lung

cancer (NSCLC).[1][2]

Mechanism of Action of Entrectinib

Entrectinib functions by binding to the ATP-binding site of the aforementioned tyrosine kinases,

effectively blocking their enzymatic activity.[2][5] This inhibition disrupts the downstream

signaling pathways that are critical for cancer cell survival and proliferation, such as the

MAPK/ERK, PI3K/AKT, and JAK/STAT pathways.[5][6][7] By suppressing these oncogenic

drivers, Entrectinib can induce apoptosis (programmed cell death) and lead to a reduction in

tumor size.[5][7]
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The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used

colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell

viability and proliferation.[8] The fundamental principle of the assay is the enzymatic reduction

of the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals. This conversion is

carried out by NAD(P)H-dependent oxidoreductase enzymes, primarily located in the

mitochondria of living, metabolically active cells.[8] Dead cells lack the ability to perform this

conversion. The resulting formazan crystals are then dissolved using a solubilizing agent, such

as Dimethyl Sulfoxide (DMSO), creating a colored solution. The intensity of this purple color is

directly proportional to the number of viable cells and can be quantified by measuring its

absorbance with a spectrophotometer. This allows for the quantitative determination of a drug's

cytotoxic or cytostatic effects on cultured cells.
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Caption: Entrectinib inhibits TRK, ROS1, and ALK, blocking downstream pro-survival pathways.

Experimental Protocol: MTT Assay for Entrectinib
IC50
This protocol details the steps to determine the half-maximal inhibitory concentration (IC50) of

Entrectinib on adherent cancer cells.

1. Materials and Reagents

Cell Line: A cancer cell line with a known NTRK, ROS1, or ALK fusion (e.g., Ba/F3 cells

expressing a TEL-ROS1 fusion[4]).

Entrectinib: Stock solution (e.g., 10 mM in DMSO), stored at -20°C.

Cell Culture Medium: Appropriate medium for the chosen cell line (e.g., RPMI-1640)

supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

MTT Reagent: 5 mg/mL solution of MTT in sterile Phosphate-Buffered Saline (PBS). Filter-

sterilize and store protected from light at 4°C.[9]

Solubilization Solution: Dimethyl Sulfoxide (DMSO).

Equipment:

Sterile 96-well flat-bottom cell culture plates.

Humidified incubator (37°C, 5% CO2).

Multichannel pipette.

Microplate reader capable of measuring absorbance at 570 nm.

Inverted microscope.

2. Assay Procedure
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Day 1: Cell Seeding

Culture the selected cells until they reach the logarithmic growth phase.

Harvest the cells using trypsinization (for adherent cells) and perform a cell count using a

hemocytometer or automated cell counter.

Dilute the cells in fresh culture medium to a final concentration that allows for optimal growth

during the assay period (e.g., 5,000 - 10,000 cells/well). This should be determined via a

preliminary cell growth curve.[9]

Using a multichannel pipette, seed 100 µL of the cell suspension into each well of a 96-well

plate.

Leave the outer wells filled with 100 µL of sterile PBS to minimize evaporation effects.

Incubate the plate for 24 hours in a humidified incubator to allow cells to attach and resume

growth.

Day 2: Cell Treatment

Prepare serial dilutions of Entrectinib in cell culture medium. Start with a high concentration

(e.g., 1 µM) and perform 1:3 or 1:10 serial dilutions to cover a broad concentration range.[10]

Include a "vehicle control" group treated with the same concentration of DMSO as the

highest drug concentration, and a "no treatment" control with medium only.

Carefully remove the medium from the wells and add 100 µL of the prepared Entrectinib

dilutions to the respective wells. Each concentration should be tested in triplicate.

Return the plate to the incubator for the desired treatment period, typically 48 to 72 hours.

[10][11]

Day 4/5: MTT Assay and Absorbance Reading

After the incubation period, carefully add 10 µL of the 5 mg/mL MTT reagent to each well

(final concentration of 0.5 mg/mL).[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.creative-bioarray.com/support/protocol-for-determining-the-ic50-of-drugs-on-adherent-cells-using-mtt-assay.htm
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://bio-protocol.org/exchange/minidetail?id=2888994&type=30
https://www.sigmaaldrich.com/KR/ko/applications/cell-culture-and-cell-culture-analysis/cell-analysis/cell-counting-and-health-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to metabolize the

MTT into formazan crystals. A purple precipitate should be visible under a microscope in the

viable cells.

Carefully aspirate the medium containing MTT from each well without disturbing the

formazan crystals.

Add 150 µL of DMSO to each well to dissolve the formazan crystals.[9]

Place the plate on an orbital shaker for 10-15 minutes at a low speed to ensure complete

dissolution of the crystals.[9]

Measure the absorbance (Optical Density, OD) of each well at a wavelength of 570 nm using

a microplate reader. A reference wavelength of 630 nm can be used to subtract background

noise.

3. Data Analysis and IC50 Calculation

Correct Absorbance: Subtract the average absorbance of the blank wells (medium + MTT +

DMSO, no cells) from the absorbance of all other wells.

Calculate Percentage Viability: Determine the percentage of cell viability for each Entrectinib

concentration using the following formula:

Percentage Viability = (Corrected OD of Treated Wells / Corrected OD of Vehicle Control

Wells) x 100

Plot Dose-Response Curve: Create a graph with the logarithm of the Entrectinib

concentration on the x-axis and the corresponding percentage cell viability on the y-axis.

Determine IC50: Use a non-linear regression analysis (sigmoidal dose-response curve fit)

with software like GraphPad Prism or Microsoft Excel to calculate the IC50 value.[12][13]

The IC50 is the concentration of Entrectinib that results in a 50% reduction in cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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